molecular formula C15H11ClN2O B8561902 1-(Isoquinolin-1-yl)-4-methyl-1H-pyrrole-3-carbonyl chloride CAS No. 649727-20-8

1-(Isoquinolin-1-yl)-4-methyl-1H-pyrrole-3-carbonyl chloride

Cat. No.: B8561902
CAS No.: 649727-20-8
M. Wt: 270.71 g/mol
InChI Key: GQBLWWJTIWFOBQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(Isoquinolin-1-yl)-4-methyl-1H-pyrrole-3-carbonyl chloride is a useful research compound. Its molecular formula is C15H11ClN2O and its molecular weight is 270.71 g/mol. The purity is usually 95%.
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Properties

CAS No.

649727-20-8

Molecular Formula

C15H11ClN2O

Molecular Weight

270.71 g/mol

IUPAC Name

1-isoquinolin-1-yl-4-methylpyrrole-3-carbonyl chloride

InChI

InChI=1S/C15H11ClN2O/c1-10-8-18(9-13(10)14(16)19)15-12-5-3-2-4-11(12)6-7-17-15/h2-9H,1H3

InChI Key

GQBLWWJTIWFOBQ-UHFFFAOYSA-N

Canonical SMILES

CC1=CN(C=C1C(=O)Cl)C2=NC=CC3=CC=CC=C32

Origin of Product

United States

Synthesis routes and methods

Procedure details

10 mL (137 mmol) of sulphinyl chloride are added at a temperature in the region of 20° C. under an argon atmosphere to 1.1 g (4.36 mmol) of 3-carboxy-1-(isoquinol-1-yl)-4-methyl-1H-pyrrole dissolved in 20 mL of chloroform. After stirring at the reflux point of the solvent for 2 hours, the reaction mixture is concentrated to dryness under reduced pressure (2.7 kPa). The residue is dissolved in 20 mL of chloroform and is then brought back to dryness to give 1.18 g (4.36 mmol) of 3-chlorocarbonyl-1-(isoquinol-1-yl)-4-methyl-1H-pyrrole in the form of a beige-coloured solid which is used directly in the following step.
Quantity
10 mL
Type
reactant
Reaction Step One
Quantity
1.1 g
Type
reactant
Reaction Step One
Quantity
20 mL
Type
solvent
Reaction Step Two

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